molecular formula C7H7N3O B7964799 Benzo[d]oxazole-2,7-diamine

Benzo[d]oxazole-2,7-diamine

Cat. No. B7964799
M. Wt: 149.15 g/mol
InChI Key: ZJRAJDCZEQANID-UHFFFAOYSA-N
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Description

Benzo[d]oxazole-2,7-diamine is a useful research compound. Its molecular formula is C7H7N3O and its molecular weight is 149.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

  • Antifungal Activity : Benzo[d]oxazole derivatives, such as benzo[d]oxazole-4,7-diones, have been synthesized and demonstrated good in vitro antifungal activity against fungi, suggesting their potential as antifungal agents (Ryu et al., 2009).

  • Anticancer Properties : Some 2-Aryl 5-hydroxy benzo[d]oxazoles have shown anti-proliferative properties in vitro against various cancer cell lines, highlighting their potential as anticancer agents (Tangellamudi et al., 2018).

  • Polymer Chemistry : Isomeric diamine monomers containing a benzo[d]oxazole moiety have been used to prepare poly(benzoxazole imide)s. These polymers exhibit high glass transition temperatures, excellent thermal stability, and good mechanical properties, making them suitable for high-performance materials (Jiao et al., 2020).

  • Antimalarial Drug Synthesis : Benzo[d]oxazole derivatives have been used in the ultrafast synthesis of antimalarial drugs. An example is the synthesis of 2-(benzhydrylthio)benzo[d]oxazole via an unstable lithium thiolate intermediate in a capillary microreactor (Ramanjaneyulu et al., 2020).

  • Spectroscopic Studies : Benzo[d]oxazole derivatives have been the subject of quantum-chemical modeling and spectroscopic studies, including FT-IR, excited states, UV/Vis, polarization, and Dichroism, to understand their molecular structures and properties (Shahab et al., 2020).

  • Organic Electronics : Benzo[d]oxazole-based novel conjugated polymers have been developed for applications in organic thin-film transistors (OTFTs), demonstrating significant potential in electronic devices (Jeong et al., 2023).

  • Organic Synthesis : Benzo[d]oxazole derivatives have been synthesized for various applications in organic chemistry, such as in the eco-friendly atom-economical synthesis of benzo[d]thiazoles and benzo[d]oxazoles (Sung et al., 2013).

  • Anticonvulsant Agents : Certain benzo[d]oxazole derivatives have been synthesized and evaluated as potential anticonvulsant agents, showing significant activity and low toxicity (Wei et al., 2009).

  • Antibacterial Activity : Some benzo[d]oxazole derivatives have been synthesized and evaluated for their inhibitory activities against Staphylococcus aureus Sortase A, an enzyme involved in bacterial infection and virulence (Zhang et al., 2016).

  • Fluorescent Materials : Benzo[d]oxazole derivatives have been utilized in the development of fluorescent materials with potential applications in sensors and imaging (Gao et al., 2018).

properties

IUPAC Name

1,3-benzoxazole-2,7-diamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7N3O/c8-4-2-1-3-5-6(4)11-7(9)10-5/h1-3H,8H2,(H2,9,10)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZJRAJDCZEQANID-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C2C(=C1)N=C(O2)N)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

149.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.